Cas no 2172029-32-0 (tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172029-32-0
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6004624
• PubChem ID: 165530894
• Update Time: 2025-10-05

tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• 2172029-32-0
• EN300-1453911

• Inchi： 1S/C17H25NO4/c1-17(2,3)22-16(19)13-10-18-9-12(13)11-6-7-14(20-4)15(8-11)21-5/h6-8,12-13,18H,9-10H2,1-5H3
• InChI Key： ZCAKQEMIBJDLFC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172029-32-0)

tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172029-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. With its unique structural features, including a tert-butyl ester group and dimethoxyphenyl moiety, this molecule serves as a valuable intermediate in synthetic chemistry.

The tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate is particularly notable for its role in the development of bioactive molecules. Researchers have explored its potential in designing central nervous system (CNS) targeting agents, owing to the pyrrolidine scaffold's ability to modulate neurotransmitter systems. The 3,4-dimethoxyphenyl group further enhances its pharmacological profile, making it a subject of interest for neurodegenerative disease research, a hot topic in contemporary medical science.

From a synthetic perspective, CAS No. 2172029-32-0 is often utilized in multi-step organic synthesis. Its tert-butyl ester functionality provides stability under various reaction conditions, while the pyrrolidine ring offers a platform for further functionalization. This makes it a preferred choice for chemists working on peptidomimetics or small molecule inhibitors, aligning with the growing demand for novel therapeutic agents.

The compound's physicochemical properties are also worth noting. tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate typically exhibits moderate solubility in organic solvents, which facilitates its use in solution-phase chemistry. Its molecular weight and lipophilicity make it suitable for drug-like molecule design, a key consideration in modern medicinal chemistry workflows. These characteristics have led to its inclusion in numerous high-throughput screening libraries.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate. Machine learning models trained on chemical databases frequently identify pyrrolidine derivatives as promising scaffolds for targeted therapy development. This aligns with current industry trends toward personalized medicine and precision chemistry, making CAS No. 2172029-32-0 particularly relevant in today's research landscape.

In the context of green chemistry initiatives, synthetic routes to tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate have been optimized to reduce environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing the pharmaceutical industry's growing focus on sustainability. These developments respond to frequent search queries about eco-friendly synthesis methods for complex organic molecules.

The commercial availability of CAS No. 2172029-32-0 through specialty chemical suppliers has facilitated its widespread adoption in research laboratories. Quality control measures typically include HPLC purity analysis and spectroscopic characterization (NMR, MS), ensuring reproducibility in experimental results. These quality standards meet the rigorous requirements of pharmaceutical R&D and academic research institutions.

Looking forward, the applications of tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate are expected to expand into emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural versatility positions it as a valuable building block for next-generation therapeutics, particularly in areas like oncology and immunology research. This potential makes it a compound of continuing interest in scientific literature and patent applications.

For researchers working with CAS No. 2172029-32-0, proper handling and storage recommendations include protection from moisture and storage at controlled temperatures. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when handling any chemical substance, in line with institutional guidelines and best practices.

The synthesis and applications of tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate continue to be active areas of investigation. Recent publications have explored its use in asymmetric synthesis and chiral auxiliary applications, demonstrating the compound's versatility. These developments address common search queries about stereoselective synthesis methods and chiral building blocks in organic chemistry.

In conclusion, tert-butyl 4-(3,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172029-32-0) represents a significant compound in modern chemical research. Its unique structural features, combined with broad applicability in pharmaceutical development, ensure its continued relevance in scientific exploration. As research trends evolve toward more targeted and sustainable chemistry, this molecule is poised to maintain its importance in the development of novel bioactive compounds and advanced materials.